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Compound of Interest

Compound Name: Ethyl 4-chloropicolinate

CAS No.: 64064-56-8

Cat. No.: B151662

Get Quote

Introduction: Ethyl 4-chloropicolinate (CAS No. 64064-56-8) is a pivotal heterocyclic building

block, frequently employed as a reactant and intermediate in the synthesis of complex

pharmaceutical compounds.[1][2] Its utility, particularly in the development of potent and

selective inhibitors such as those targeting the transforming growth factor-β type I receptor

(ALK5), makes it a common reagent in medicinal chemistry and drug development laboratories.

[2][3] However, its chemical reactivity and toxicological profile necessitate a thorough

understanding and implementation of rigorous safety protocols.

This guide provides an in-depth framework for researchers, scientists, and drug development

professionals on the safe handling, storage, and disposal of Ethyl 4-chloropicolinate. The

protocols and recommendations herein are synthesized from authoritative safety data and are

designed to foster a self-validating system of safety within the laboratory, ensuring the

protection of personnel and the integrity of research.
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A foundational aspect of safe handling is a clear understanding of the compound's physical and

chemical characteristics. These properties influence storage, handling techniques, and

emergency response.

Property Value Source(s)

CAS Number 64064-56-8 [1][4][5]

Molecular Formula C₈H₈ClNO₂ [2][4][5]

Molecular Weight 185.61 g/mol [2][4]

Appearance
Colorless to light yellow liquid

or semi-solid
[2][6]

Boiling Point 278.6 ± 20.0 °C (Predicted) [2]

Density 1.245 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 122.27 °C [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[6]

Hazard Identification and Risk Assessment
While specific GHS classification for Ethyl 4-chloropicolinate is not universally established,

data from closely related structural analogs like Methyl 4-chloropicolinate and Ethyl 6-

chloropicolinate provide a strong basis for hazard assessment.[7]

GHS Hazard Classification (Inferred):

Skin Corrosion/Irritation, Category 2 (H315): Causes skin irritation.[7]

Serious Eye Damage/Eye Irritation, Category 2 (H319): Causes serious eye irritation.[7]

Specific Target Organ Toxicity — Single Exposure, Category 3 (H335): May cause

respiratory irritation.[7]
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The primary routes of occupational exposure are inhalation of vapors or aerosols, direct skin

contact, and eye contact. The causality behind these hazards lies in the compound's reactivity,

which can disrupt cellular integrity upon contact with epithelial tissues. A systematic approach

to risk assessment is crucial before any handling procedure is initiated.
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Caption: Risk assessment workflow for handling Ethyl 4-chloropicolinate.
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Engineering Controls and Personal Protective
Equipment (PPE)
The hierarchy of controls must be applied to mitigate the identified risks. Engineering controls

are the primary line of defense, supplemented by mandatory PPE.

Engineering Controls: All manipulations of Ethyl 4-chloropicolinate, including weighing,

transferring, and use in reactions, must be performed within a certified chemical fume hood.

[8][9][10] This is non-negotiable. The fume hood contains vapors and potential aerosols,

preventing inhalation, which is a primary exposure route.[11] Ensure eyewash stations and

safety showers are readily accessible and tested.[11]

Personal Protective Equipment (PPE): The selection of PPE is critical for preventing direct

contact.

Eye Protection: Tight-sealing safety goggles are required at a minimum.[11] For tasks with

a higher splash potential, such as transfers of larger volumes, a full-face shield should be

worn over safety goggles.

Skin Protection: A standard laboratory coat must be worn and fully fastened. Chemical-

resistant gloves are mandatory. Nitrile gloves are a suitable choice, but gloves must be

inspected for integrity before each use and changed immediately if contamination is

suspected.[9] Always wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[8]

Respiratory Protection: When engineering controls like a fume hood are not feasible or

during a large spill cleanup, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used.[11]

Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).

Standard Operating Protocol: Weighing and
Preparing a Solution
This protocol provides a self-validating workflow for a common laboratory procedure.
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A. Pre-Operational Checks:

Verify the chemical fume hood has a valid certification and is functioning correctly (check

airflow monitor).

Ensure the work area inside the hood is clean and uncluttered.

Confirm the location of the nearest eyewash station and safety shower.

Don all required PPE as determined by the risk assessment (lab coat, nitrile gloves, safety

goggles).

Assemble all necessary equipment (beaker, stir bar, spatula, solvent, wash bottle) inside the

fume hood to minimize traffic.

B. Weighing and Dissolution Procedure:

Place a tared weigh boat on an analytical balance inside the fume hood. If the balance is

outside the hood, tare the container, handle the chemical only within the hood, seal the

container for transport to the balance, and then return it to the hood to complete the

dissolution.

Carefully transfer the required amount of Ethyl 4-chloropicolinate to the weigh boat using a

clean spatula. Avoid generating dust or aerosols.

Transfer the weighed compound into the designated beaker.

Rinse the weigh boat with a small amount of the chosen solvent, transferring the rinsate into

the beaker to ensure a complete and accurate transfer.

Slowly add the remaining solvent to the beaker while stirring to dissolve the compound. Keep

the container covered with a watch glass or cap when not actively adding reagents.

C. Post-Operational Cleanup:

Wipe down the spatula and any affected surfaces within the fume hood with a solvent-

dampened cloth. Dispose of the cloth as hazardous waste.
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Remove gloves using the proper technique (skin-to-skin, glove-to-glove) and dispose of

them in the designated solid hazardous waste container.

Wash hands thoroughly with soap and water.

Launder contaminated clothing separately from other items.[8]

Storage and Incompatibility
Proper storage is paramount to maintaining the chemical's stability and preventing hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[9] Several suppliers recommend storing under an inert atmosphere, such as argon or

nitrogen, at temperatures between 2-8°C.[2][8] This prevents degradation from atmospheric

moisture and oxygen.

Incompatible Materials: Avoid contact with strong oxidizing agents.[11][12] Contact with

these materials can lead to vigorous, exothermic reactions, posing a fire or explosion hazard.

Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

A. Spill Response:

Assess: Evaluate the size and location of the spill. If it is large or outside of a containment

area, evacuate the lab immediately and alert emergency services.

Control & Communicate: Restrict access to the spill area. Inform colleagues.

Don PPE: Wear full PPE, including a respirator if vapors are significant.[9]

Contain & Clean: For liquid spills, cover with an inert absorbent material (e.g., vermiculite,

sand). For solid spills, carefully sweep or shovel the material into a labeled container for

hazardous waste.[8][9] Avoid raising dust.

Decontaminate: Clean the spill area thoroughly with soap and water.[8]
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Dispose: Seal all cleanup materials in a labeled container for hazardous waste disposal.
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Caption: Flowchart for emergency response to a chemical spill.
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B. First-Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of fresh running water for at least

15 minutes, holding the eyelids open to ensure complete irrigation.[8][11] Seek immediate

medical attention without delay.[8]

Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin area

with plenty of running water and soap.[8][11] Seek medical attention if irritation develops or

persists.

Inhalation: Move the affected person to fresh air immediately.[11] If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Call for immediate

medical assistance.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water and immediately

give a glass of water to drink.[8][9] Never give anything by mouth to an unconscious person.

Contact a Poison Information Center or a physician immediately.[9]

C. Fire-Fighting Measures:

The compound is not considered a significant fire risk, but containers may burn.[8]

Extinguishing Media: Use media suitable for the surrounding environment, such as dry

chemical, carbon dioxide, or alcohol-resistant foam.[9]

Hazards from Combustion: Thermal decomposition can produce toxic and corrosive fumes,

including carbon oxides (CO, CO₂), nitrogen oxides, and hydrogen chloride gas.[11]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[9][11]

Waste Disposal
All waste containing Ethyl 4-chloropicolinate must be treated as hazardous.

Chemical Waste: Collect all residual chemical and contaminated materials (e.g., absorbent

pads, used gloves) in a dedicated, clearly labeled, and sealed hazardous waste container.[9]
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Empty Containers: Containers must be thoroughly rinsed before being discarded. The first

rinse must be collected and disposed of as hazardous waste.[13] Given the compound's

irritant properties, it is best practice to collect the first three rinses as hazardous waste to

ensure thorough decontamination.[13]

Disposal Method: Arrange for waste pickup and disposal through a licensed environmental

services company.[11][14] Never dispose of Ethyl 4-chloropicolinate or its rinsate down the

drain.[9]

Conclusion
Ethyl 4-chloropicolinate is an indispensable tool in modern chemical synthesis, but its

potential hazards demand respect and meticulous handling. By integrating the principles of risk

assessment, engineering controls, proper PPE usage, and emergency preparedness into all

laboratory workflows, researchers can handle this compound safely and effectively. Adherence

to these guidelines is not merely a matter of compliance but a fundamental component of

responsible scientific practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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